3-acetyl-2-[(2,4-dimethylphenyl)amino]-6-methyl-4H-pyran-4-one

• IUPAC Name: 3-acetyl-2-(2,4-dimethylanilino)-6-methylpyran-4-one
• InChI: InChI=1S/C16H17NO3/c1-9-5-6-13(10(2)7-9)17-16-15(12(4)18)14(19)8-11(3)20-16/h5-8,17H,1-4H3
• InChI Key: ZLMAGJFYYZSMNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC2=C(C(=O)C=C(O2)C)C(=O)C)C
• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol

Description

3-acetyl-2-[(2,4-dimethylphenyl)amino]-6-methyl-4H-pyran-4-one is a useful research compound. Its molecular formula is C16H17NO3 and its molecular weight is 271.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 271.12084340 g/mol and the complexity rating of the compound is 490. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Efficient Synthesis Methods

One significant application is in the development of efficient synthesis methods for 2-amino-4H-pyran derivatives. These compounds have various biological activities and are important intermediates in organic synthesis. For example, an efficient one-pot synthesis approach has been reported for the preparation of 2-amino-4H-pyrans in good yields, highlighting their importance in synthetic chemistry (Zonouzi, Kazemi, & Nezamabadi, 2006).

Role in Heterocyclic Chemistry

These compounds play a crucial role in the synthesis of heterocyclic systems, which are foundational in developing pharmaceuticals and agrochemicals. Research shows the use of related compounds in the preparation of various heterocyclic structures, indicating their versatility and importance in creating bioactive molecules (Selič, Grdadolnik, & Stanovnik, 1997).

Multicomponent Synthesis

The compound and its derivatives are also involved in multicomponent synthesis processes, which are highly efficient for generating complex molecules. This approach is advantageous for constructing diverse molecular libraries essential for drug discovery and development (Guo et al., 2013).

Environmental Applications

Furthermore, the synthesis of 2-amino-4H-pyran derivatives has been adapted to aqueous media, promoting greener chemistry practices. This method combines the benefits of multicomponent reactions with the use of water as a solvent, reducing the environmental impact of chemical synthesis (Zonouz, Eskandari, & Moghani, 2012).